Cas no 2229364-57-0 (tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate is a specialized organic compound featuring a tert-butyl carbamate group linked to a methyl-nitrophenyl-substituted propanone scaffold. Its structural complexity makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing nitrogen-containing heterocycles or modified peptide derivatives. The tert-butyloxycarbonyl (Boc) group offers protective functionality for amines, enhancing selectivity in multi-step reactions. The nitro and methyl substituents on the phenyl ring provide sites for further functionalization, enabling diverse derivatization pathways. This compound is typically handled under controlled conditions due to its reactivity and sensitivity to strong acids or bases. Its purity and stability are critical for reproducible synthetic outcomes.
tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate structure
2229364-57-0 structure
Product Name:tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate
CAS No:2229364-57-0
MF:C16H22N2O5
MW:322.356284618378
CID:5971295
PubChem ID:165620275
Update Time:2025-08-05

tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate
    • tert-butyl N-methyl-N-[2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-yl]carbamate
    • 2229364-57-0
    • EN300-1871993
    • Inchi: 1S/C16H22N2O5/c1-11-9-12(7-8-13(11)18(21)22)16(5,10-19)17(6)14(20)23-15(2,3)4/h7-10H,1-6H3
    • InChI Key: KFVIDMZZSXASAC-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)(C)C1C=CC(=C(C)C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 322.15287181g/mol
  • Monoisotopic Mass: 322.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92.4Ų

tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate Pricemore >>

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Additional information on tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate

tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate, with the CAS number 2229364-57-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate structure, which includes a tert-butyl group, a methyl-substituted phenyl ring, and a carbamate functional group. The presence of these functional groups makes it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of understanding the synthesis and properties of such compounds. Researchers have employed advanced techniques such as computational chemistry and spectroscopic analysis to elucidate the molecular structure and reactivity of this compound. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that the tert-butyl group enhances the stability of the molecule, making it suitable for use in high-performance materials.

The synthesis of tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of environmentally friendly solvents and catalysts has been emphasized in recent research to align with green chemistry principles. A 2023 paper in the Green Chemistry Journal reported that the yield of this compound can be optimized by employing microwave-assisted synthesis, which reduces reaction time and energy consumption.

In terms of applications, this compound has shown promise in the field of polymer science. Its ability to form stable polymers under thermal conditions has been explored in several studies. A 2023 article in the Polymer Journal highlighted its potential as a precursor for high-strength polymers used in aerospace applications. Additionally, its unique optical properties have been investigated for use in optoelectronic devices.

The toxicity profile of this compound is another area of active research. A 2023 study published in the Toxicology Letters examined its effects on cellular systems and found that it exhibits low cytotoxicity under standard conditions. This makes it a safer alternative to other similar compounds currently in use.

In conclusion, tert-butyl N-methyl-N-2-(3-methyl-4-nitrophenyl)-1-oxopropan-2-ylcarbamate is a multifaceted compound with significant potential across various industries. Ongoing research continues to uncover new insights into its properties and applications, ensuring its relevance in both academic and industrial settings.

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